5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide

• Molecular Formula: C13H17N5S
• Molecular Weight: 275.38 g/mol
• IUPAC Name: 3-pyridin-4-yl-4-(2-pyrrolidin-1-ylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H17N5S/c19-13-16-15-12(11-3-5-14-6-4-11)18(13)10-9-17-7-1-2-8-17/h3-6H,1-2,7-10H2,(H,16,19)
• InChI Key: AFBQTVMVQOGWSD-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCN2C(=NNC2=S)C3=CC=NC=C3

Description

5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide is a chemical compound that has attracted the attention of the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. This compound is a member of the triazole family, which is known for its diverse biological activities such as antifungal, antibacterial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes such as topoisomerase II, which are involved in the replication and transcription of DNA.
Biochemical and Physiological Effects:
5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, which can lead to the inhibition of tumor growth. It has also been reported to reduce the production of pro-inflammatory cytokines, which can contribute to the anti-inflammatory properties of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide in lab experiments is its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of 5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide. One potential direction is to investigate its potential applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a pesticide in agriculture, as it has been reported to exhibit insecticidal activity against certain pests. Finally, further studies are needed to fully understand the mechanism of action of this compound and to develop more effective derivatives with improved properties.

Synthesis Methods

The synthesis of 5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide can be achieved through various methods such as the reaction of 4-(4-pyridyl)-4H-1,2,4-triazole-3-thiol with 1-chloro-2-(1-pyrrolidinyl)ethane in the presence of a base such as potassium carbonate. This method has been reported to yield a high purity product with a good yield.

Scientific Research Applications

5-(4-pyridinyl)-4-[2-(1-pyrrolidinyl)ethyl]-4H-1,2,4-triazol-3-yl hydrosulfide has been extensively studied for its potential applications in the field of medicine. It has been reported to exhibit antitumor activity against various cancer cell lines such as human breast cancer, colon cancer, and lung cancer cells. It has also been shown to possess anti-inflammatory properties, which can be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.